Cas no 1994470-26-6 (6-(4-(Difluoromethyl)piperidin-1-yl)pyridin-3-amine)

• Product Name: 6-(4-(Difluoromethyl)piperidin-1-yl)pyridin-3-amine
• CAS No: 1994470-26-6
• MF: C₁₁H₁₅F₂N₃
• MW: 227.253709077835
• CID: 5720761
• PubChem ID: 121201095
• Update Time: 2025-05-19

6-(4-(Difluoromethyl)piperidin-1-yl)pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• F1907-4632
• 6-[4-(difluoromethyl)piperidin-1-yl]pyridin-3-amine
• starbld0033106
• 1994470-26-6
• 6-(4-(difluoromethyl)piperidin-1-yl)pyridin-3-amine
• AKOS026709093
• 6-(4-(Difluoromethyl)piperidin-1-yl)pyridin-3-amine

• Inchi： 1S/C11H15F2N3/c12-11(13)8-3-5-16(6-4-8)10-2-1-9(14)7-15-10/h1-2,7-8,11H,3-6,14H2
• InChI Key： LXJCUXYWNPLSLL-UHFFFAOYSA-N
• SMILES： FC(C1CCN(C2C=CC(=CN=2)N)CC1)F

Computed Properties

• Exact Mass: 227.12340382g/mol
• Monoisotopic Mass: 227.12340382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 42.2Ų

Additional information on 6-(4-(Difluoromethyl)piperidin-1-yl)pyridin-3-amine

Compound CAS No. 1994470-26-6: 6-(4-(Difluoromethyl)piperidin-1-yl)pyridin-3-amine

The compound CAS No. 1994470-26-6, also known as 6-(4-(Difluoromethyl)piperidin-1-yl)pyridin-3-amine, is a structurally complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of piperidine derivatives, which are widely studied for their potential in drug development due to their unique pharmacokinetic properties and ability to interact with various biological targets.

The chemical structure of 6-(4-(Difluoromethyl)piperidin-1-yl)pyridin-3-amine consists of a pyridine ring substituted at the 3-position with an amine group and at the 6-position with a piperidine ring that is further substituted at the 4-position with a difluoromethyl group. This substitution pattern imparts the molecule with a unique combination of electronic and steric properties, making it an interesting candidate for various biological assays.

Recent studies have highlighted the potential of this compound as a modulator of certain G-protein coupled receptors (GPCRs), which are critical targets in the treatment of neurological disorders, cardiovascular diseases, and inflammatory conditions. The difluoromethyl group attached to the piperidine ring is particularly significant, as it contributes to the molecule's lipophilicity and bioavailability, which are essential for effective drug delivery.

In terms of synthesis, researchers have developed efficient routes to prepare CAS No. 1994470-26-6. These methods typically involve multi-step reactions, including nucleophilic substitutions, reductions, and coupling reactions, to assemble the complex structure from readily available starting materials. The optimization of these synthetic pathways has been a focus of recent research efforts, aiming to improve yield and scalability for potential large-scale production.

The pharmacokinetic profile of this compound has also been extensively studied. Preclinical data indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its potential use as an orally administered drug. Additionally, preliminary toxicity studies suggest that the compound has a acceptable safety profile at therapeutic doses.

One of the most promising applications of CAS No. 1994470-26-6 lies in its potential as an antagonist or agonist for specific GPCR subtypes. For instance, recent research has demonstrated its ability to modulate the activity of adenosine receptors, which are implicated in conditions such as sleep disorders, pain management, and cardiovascular diseases. This finding underscores its potential utility in developing novel therapeutic agents for these indications.

In addition to its pharmacological applications, this compound has also been explored for its role in chemical biology studies. Its structure serves as a valuable tool for understanding receptor-ligand interactions and for designing more potent and selective drug candidates.

The continued exploration of CAS No. 1994470-26-6's biological activities and mechanisms of action is expected to yield further insights into its therapeutic potential. Collaborative efforts between academic researchers and pharmaceutical companies are likely to accelerate its progression from preclinical studies to clinical trials.

In conclusion, CAS No. 1994470-26-6, or 6-(4-(Difluoromethyl)piperidin-1-yl)pyridin-3-amine, represents a promising lead compound in drug discovery research due to its unique chemical structure and favorable pharmacokinetic properties. As ongoing studies continue to unravel its full potential, this compound stands at the forefront of innovative approaches to treating various human diseases.